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Compound of Interest

Compound Name: 4-Cyanoindole

Cat. No.: B094445 Get Quote

Essential Safety and Handling Guide for 4-
Cyanoindole
For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure laboratory safety and experimental integrity. This

guide provides essential, immediate safety and logistical information for the handling and

disposal of 4-Cyanoindole.

Chemical Identifier:

Name: 4-Cyanoindole

Synonyms: 1H-Indole-4-carbonitrile

CAS Number: 16136-52-0

Molecular Formula: C₉H₆N₂

Molecular Weight: 142.16 g/mol [1]

Hazard Identification and Classification
4-Cyanoindole is classified as a hazardous substance. It is crucial to be aware of its potential

health effects to ensure safe handling.[1]
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Hazard Statements:

H302: Harmful if swallowed[1][2]

H315: Causes skin irritation[1][2]

H317: May cause an allergic skin reaction[1][2]

H318: Causes serious eye damage[1][2]

H335: May cause respiratory irritation[1][2]

Signal Word: Danger[1]

The table below summarizes the GHS hazard classifications for 4-Cyanoindole.

Hazard Class Category

Acute toxicity, Oral 4

Skin irritation 2

Serious eye damage 1

Skin sensitization 1

Specific target organ toxicity — single exposure 3

Data sourced from multiple safety data sheets.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4-Cyanoindole to

minimize exposure and ensure personal safety.
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PPE Type Specification

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 or NIOSH-approved safety goggles. A

face shield is recommended where splashing is

possible.[1]

Skin Protection

Chemical-resistant, impervious gloves (e.g.,

nitrile rubber). Inspect gloves prior to use.[1] A

lab coat or impervious clothing should be worn

to prevent skin contact.[1]

Respiratory Protection

For nuisance exposures, a dust mask (type

N95/P1) should be used. For higher-level

protection, use a respirator with appropriate

cartridges (e.g., OV/AG/P99 or ABEK-P2).[1]

Always use PPE in accordance with good industrial hygiene and safety practices.[1]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential to mitigate the risks associated with 4-
Cyanoindole.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

dust or vapors.[1]

Ensure that an eyewash station and safety shower are readily accessible.

Have all necessary PPE donned correctly before handling the chemical.

2. Handling the Compound:

Avoid direct contact with the skin and eyes.[1]

Prevent the formation of dust and aerosols during weighing and transfer.[1]
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Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.

Keep the container tightly closed when not in use.[1]

3. In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water. If skin irritation or an

allergic reaction occurs, seek medical advice.[1]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Call a physician or poison control center immediately.[1]

4. Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed and stored under an inert gas. The compound is noted to

be hygroscopic.[1]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Disposal Plan
Proper disposal of 4-Cyanoindole and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste 4-Cyanoindole and any contaminated materials (e.g., gloves, weighing paper,

pipette tips) in a designated, compatible, and properly labeled hazardous waste container.[3]
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The container must be clearly marked with the words "HAZARDOUS WASTE" and the

chemical name.[3]

Keep the waste container tightly closed except when adding waste.[3]

2. Disposal Method:

Do not dispose of 4-Cyanoindole down the drain or in regular trash.[1]

Contact a licensed professional waste disposal service to arrange for pickup and disposal.[1]

The recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.

All disposal activities must be in accordance with federal, state, and local environmental

regulations.

Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling of 4-Cyanoindole,

from preparation to disposal.
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1. Preparation & Risk Assessment

2. Don Personal Protective Equipment (PPE)
- Gloves

- Eye Protection
- Lab Coat

- Respirator (if needed)

3. Engineering Controls
- Work in Fume Hood

- Ensure Access to Eyewash/Shower

4. Chemical Handling
- Avoid dust formation

- Weigh and transfer carefully

5. Post-Handling
- Decontaminate work area

- Remove and dispose of PPE correctly

Emergency Procedures
- Eye/Skin Contact

- Inhalation
- Ingestion

If Exposure Occurs

6. Waste Disposal
- Collect in labeled hazardous waste container

- Arrange for professional disposal

7. Storage
- Tightly sealed container

- Cool, dry, well-ventilated area

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Cyanoindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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